Cas no 1849646-16-7 (Methyl 2-[(3,3-difluorocyclobutyl)methylamino]butanoate)

• Product Name: Methyl 2-[(3,3-difluorocyclobutyl)methylamino]butanoate
• CAS No: 1849646-16-7
• MF: C₁₀H₁₇F₂NO₂
• MW: 221.244290113449
• CID: 5252795
• Update Time: 2025-05-19

Methyl 2-[(3,3-difluorocyclobutyl)methylamino]butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(3,3-difluorocyclobutyl)methyl]amino}butanoate
• Methyl 2-[(3,3-difluorocyclobutyl)methylamino]butanoate

• Inchi： 1S/C10H17F2NO2/c1-3-8(9(14)15-2)13-6-7-4-10(11,12)5-7/h7-8,13H,3-6H2,1-2H3
• InChI Key： OMJGCRUBZVVCSG-UHFFFAOYSA-N
• SMILES： FC1(CC(CNC(C(=O)OC)CC)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 226
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3

Additional information on Methyl 2-[(3,3-difluorocyclobutyl)methylamino]butanoate

Methyl 2-[(3,3-difluorocyclobutyl)methylamino]butanoate: A Comprehensive Overview

Methyl 2-[(3,3-difluorocyclobutyl)methylamino]butanoate, with the CAS number 1849646-16-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a cyclobutane ring substituted with two fluorine atoms at the 3-position, which is further connected to a methylamino group and a butanoate ester moiety. This combination of functional groups imparts the compound with distinctive chemical and biological properties.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of fluorine atoms in the cyclobutane ring introduces electronic effects that can enhance the compound's stability and reactivity. Additionally, the methylamino group serves as a versatile site for further chemical modifications, enabling the exploration of various pharmacophores. The butanoate ester moiety, on the other hand, contributes to the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.

One of the most intriguing aspects of Methyl 2-[(3,3-difluorocyclobutyl)methylamino]butanoate is its potential as a lead compound in the development of novel therapeutics. Researchers have been exploring its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, recent findings suggest that this compound may exhibit inhibitory activity against certain kinases, making it a valuable tool in anticancer research.

The synthesis of Methyl 2-[(3,3-difluorocyclobutyl)methylamino]butanoate involves a series of well-established organic reactions. The construction of the cyclobutane ring typically employs methods such as thermal cycloaddition or transition-metal-catalyzed processes. Subsequent functionalization steps involve nucleophilic substitutions and esterifications to introduce the methylamino and butanoate groups. These synthetic strategies not only ensure high yields but also allow for fine-tuning of the compound's properties through regiochemical control.

In terms of pharmacokinetics, Methyl 2-[(3,3-difluorocyclobutyl)methylamino]butanoate has shown favorable absorption profiles in preclinical models. Its ability to permeate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or cancer cells. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity at therapeutic concentrations, which is a critical factor for its potential use in clinical settings.

The environmental impact of Methyl 2-[(3,3-difluorocyclobutyl)methylamino]butanoate is another area of active research. Given its fluorinated structure, there is interest in understanding its persistence and biodegradation pathways in natural ecosystems. Early results suggest that the compound undergoes rapid metabolism under aerobic conditions, minimizing its ecological footprint. However, further studies are required to fully assess its long-term environmental effects.

In conclusion, Methyl 2-[(3,3-difluorocyclobutyl)methylamino]butanoate represents a compelling example of how structural diversity can be harnessed to create innovative chemical entities with therapeutic potential. Its unique combination of functional groups and favorable pharmacokinetic properties positions it as a valuable asset in drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicinal chemistry and related disciplines.